Cas no 2138266-21-2 (2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol)
2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol
- EN300-1086603
- 2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol
- 2138266-21-2
-
- Inchi: 1S/C12H11BrN2OS/c13-10-7-14-8-11-12(10)9(6-15-11)2-1-4-17-5-3-16/h6-8,15-16H,3-5H2
- InChI Key: FEJGTVQUHJOCSI-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC2=C1C(C#CCSCCO)=CN2
Computed Properties
- Exact Mass: 309.97755g/mol
- Monoisotopic Mass: 309.97755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74.2Ų
2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1086603-0.05g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 0.05g |
$1957.0 | 2023-10-27 | |
| Enamine | EN300-1086603-0.1g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 0.1g |
$2050.0 | 2023-10-27 | |
| Enamine | EN300-1086603-0.25g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 0.25g |
$2143.0 | 2023-10-27 | |
| Enamine | EN300-1086603-0.5g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 0.5g |
$2236.0 | 2023-10-27 | |
| Enamine | EN300-1086603-1.0g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 1g |
$2330.0 | 2023-06-10 | ||
| Enamine | EN300-1086603-2.5g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 2.5g |
$4566.0 | 2023-10-27 | |
| Enamine | EN300-1086603-5.0g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 5g |
$6757.0 | 2023-06-10 | ||
| Enamine | EN300-1086603-10.0g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 10g |
$10018.0 | 2023-06-10 | ||
| Enamine | EN300-1086603-1g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 1g |
$2330.0 | 2023-10-27 | |
| Enamine | EN300-1086603-5g |
2-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanyl]ethan-1-ol |
2138266-21-2 | 95% | 5g |
$6757.0 | 2023-10-27 |
2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol
Introduction to 2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol (CAS No. 2138266-21-2)
2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol, with the CAS number 2138266-21-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, particularly in the areas of oncology and neurology. The unique structural features of this compound, including the presence of a brominated pyrrolopyridine moiety and a propargyl sulfanyl group, contribute to its potential therapeutic applications.
The chemical structure of 2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol is characterized by a complex arrangement of functional groups that confer specific pharmacological properties. The bromine atom in the pyrrolopyridine ring plays a crucial role in modulating the compound's reactivity and selectivity towards various biological targets. Additionally, the propargyl sulfanyl group provides a versatile handle for further chemical modifications, enabling the synthesis of analogs with enhanced biological activities.
Recent studies have highlighted the potential of 2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol as an inhibitor of specific kinases involved in cancer progression. Kinases are key enzymes that regulate various cellular processes, including cell proliferation, survival, and migration. By inhibiting these kinases, 2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol can potentially disrupt the signaling pathways that drive tumor growth and metastasis.
In addition to its anticancer properties, 2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-y n - 1 - y l ) s u l f a n y l e t h a n - 1 - o l has shown promise in neurodegenerative diseases. Research indicates that this compound can modulate the activity of certain neurotransmitter receptors and ion channels, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these targets suggests that 2-(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin - 3 - y l } p r o p - 2 - y n - 1 - y l ) s u l f a n y l e t h a n - 1 - o l may have therapeutic potential in treating these debilitating disorders.
The synthesis of 2-(3-{4-bromo - 1 H - p y r r o l o [ 2 , 3 - c ] p y r i d i n - 3 - y l } p r o p - 2 - y n - 1 - y l ) s u l f a n y l e t h a n - 1 - o l involves a series of well-defined chemical reactions that ensure high purity and yield. The starting materials are readily available, and the synthetic route is scalable for industrial production. This makes it an attractive candidate for further preclinical and clinical development.
In preclinical studies, 2-(3-{4-bromo - 1 H - p y r r o l o [ 2 , 3 - c ] p y r i d i n - 3 - y l } p r o p - 2 - y n - 1 - y l ) s u l f a n y l e t h a n - 1 - o l has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can effectively reach its intended biological targets without causing significant side effects.
To further explore the therapeutic potential of 2-(3-{4-bromo - 1 H - p y r r o l o [ 2 , 3 - c ] p y r i d i n - 3 - y l } p r o p - 2 - y n - 1 - y l ) s u l f a n y l e t h a n - 1 - o l , ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including tumor response rates, progression-free survival, and overall survival in patients with advanced cancers. Additionally, studies are underway to investigate its effects on cognitive function and motor skills in patients with neurodegenerative diseases.
The multidisciplinary approach to researching 2-(3-{4-bromo – 1 H – pyrrolo [ 2 , 3 – c ] pyridin – 3 – yl } prop – 2 – yn – 1 – yl ) sulfanylethan – 1 – ol involves collaborations between chemists, biologists, pharmacologists, and clinicians. This collaborative effort ensures that all aspects of the compound's development are thoroughly investigated and optimized for clinical use.
In conclusion, 2-(3-{4-bromo – 1 H – pyrrolo [ 2 , 3 – c ] pyridin – 3 – yl } prop – 2 – yn – 1 – yl ) sulfanylethan – 1 – ol (CAS No. 2138266–00–0) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus in modern medicinal chemistry.
2138266-21-2 (2-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)sulfanylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)